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Compound of Interest

Compound Name: NF157

Cat. No.: B10771125

Essential Safety and Handling Guide for NF157

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling NF157 (CAS No. 104869-26-3). It is intended for researchers,
scientists, and drug development professionals to ensure the safe and effective use of this
compound in a laboratory setting.

Physicochemical and Potency Data

The following table summarizes key quantitative data for NF157.
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Property

Value

Chemical Name

8,8'-[Carbonylbis[imino-3,1-
phenylenecarbonylimino(4-fluoro-3,1-
phenylene)carbonylimino]]bis-1,3,5-

naphthalenetrisulfonic acid hexasodium salt

Molecular Formula

C49H28F2N6Na6023S6

Molecular Weight 1437.08 g/mol

CAS Number 104869-26-3

Purity >90% (HPLC)

Appearance Off-white to pink powder

Storage Desiccate at room temperature.
Soluble to 50 mM in water. Soluble in DMSO
(sparingly) and methanol (sparingly).[1] Note:
This compound is supplied with a high degree of

Solubility hydration and may contain residual NaCl, which
can affect solubility calculations. Refer to the
batch-specific Certificate of Analysis for the net
product content.[2][3]
P2Y11: 463 nM, P2Y1: 1811 uM, P2Y2: 170

Potency (IC50)

HM[3]

Personal Protective Equipment (PPE)

While NF157 is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is essential to minimize exposure and prevent potential irritation.[1] The

toxicological properties of this compound have not been fully investigated.[1]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8763243/
https://www.bio-techne.com/p/small-molecules-peptides/nf-157_2450
https://www.tocris.com/products/nf-157_2450
https://www.tocris.com/products/nf-157_2450
https://www.benchchem.com/product/b10771125?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8763243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8763243/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Recommended Equipment

Wear appropriate chemical-resistant gloves

Hand Protection o
(e.g., nitrile gloves).

Use safety glasses with side-shields or chemical

Eye/Face Protection
safety goggles.

A lab coat should be worn at all times. Ensure

Skin and Body Protection o
that skin is not exposed.

For handling larger quantities or when
) ) generating dust, a NIOSH-approved respirator
Respiratory Protection ) ]
may be necessary. All handling of the solid form

should be done in a chemical fume hood.[1]

Operational Handling Protocol

This section provides a step-by-step guide for the safe handling of NF157, from receiving to

experimental use.

Receiving and Storage

e Upon receipt, inspect the container for any damage.

» Store the compound in a tightly sealed container in a dry, well-ventilated area at room
temperature.[1] Follow the specific storage instructions on the product vial.

¢ Desiccate to protect from moisture.

Preparation of Stock Solutions

 All manipulations of the powdered compound should be performed in a certified chemical
fume hood to avoid inhalation of dust.[1]

o To prepare a stock solution, carefully weigh the desired amount of NF157.

e Slowly add the solvent (e.g., water, DMSO) to the powder to avoid generating aerosols.
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» Vortex or sonicate as needed to ensure complete dissolution.

o Clearly label the stock solution with the compound name, concentration, solvent, and date of
preparation.

Experimental Use

e When using NF157 in experiments, always wear the recommended PPE.
e Avoid direct contact with the skin, eyes, and clothing.[1]

« In case of accidental contact, follow the first aid measures outlined below.
Emergency Procedures

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, provide artificial respiration. Seek medical attention.[1]

e In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[1]

e In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek medical attention.[1]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Seek medical attention.[1]

Accidental Release Measures

o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE, including respiratory protection if necessary.

e Prevent the powder or solution from entering drains.[1]
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o For small spills of the powder, gently sweep up the material, avoiding dust generation. For
liquid spills, cover with a suitable absorbent material.

» Place the contained spill into a sealed, labeled container for proper disposal.

Disposal Plan

The manufacturer's Safety Data Sheet does not provide specific disposal instructions.
Therefore, all waste containing NF157 should be handled as chemical waste.

e Solid Waste: Collect any unused solid NF157 and contaminated disposable materials (e.qg.,
weigh boats, pipette tips) in a clearly labeled, sealed container.

» Liquid Waste: Collect all solutions containing NF157 in a labeled, sealed waste container.

» Disposal Route: All waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) office for
guidance on proper disposal procedures for chemical waste.

NF157 Handling Workflow

The following diagram illustrates the key steps and decision points for the safe handling of
NF157 in a laboratory setting.
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Caption: Workflow for the safe handling of NF157 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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